1-(4-Bromo-3-methylphenyl)piperazine hydrochloride

• Molecular Formula: C11H16BrClN2
• Molecular Weight: 291.61 g/mol
• IUPAC Name: 1-(4-bromo-3-methylphenyl)piperazine;hydrochloride
• InChI: InChI=1S/C11H15BrN2.ClH/c1-9-8-10(2-3-11(9)12)14-6-4-13-5-7-14;/h2-3,8,13H,4-7H2,1H3;1H
• InChI Key: PRBYRCRBYURQMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCNCC2)Br.Cl

Description

1-(4-Bromo-3-methylphenyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C11H16BrClN2 and its molecular weight is 291.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 966 mg (4.0 mmol) of 1-(3-Methylphenyl)piperazine dihydrochloride in 9 mL of acetic acid and 1 mL of water at 0° C. was added 640 mg (4.0 mmol) of bromine. After 1 hour, the reaction was concentrated to an oil in vacuo, and the oil was partitioned between ethyl acetate and 1M NaOH. The phases were separated, and the ethyl acetate phase was washed once each with water and brine, dried over Na2SO4, filtered, and the filtrate was concentrated to an oil in vacuo. The oil was dissolved in a minimum volume of methanol, and the solution was acidified with 2M HCl in ether. The product was isolated by filtration. 1H NMR (D2O, 400 MHz) 7.37 (d, 1H), 6.85 (s, 1H), 6.76 (d, 1H), 3.37 (m, 8H), 2.17 (s, 3H) ppm.